rac-(2R,6R)-6-methyloxane-2-carboxylic acid
Overview
Description
Rac-(2R,6R)-6-methyloxane-2-carboxylic acid, also known as (2R,6R)-methyloxirane-2-carboxylic acid, is an important compound in organic chemistry. It is a chiral molecule with two asymmetric centers, and is used as a building block in the synthesis of various other compounds. It has a wide range of applications in the pharmaceutical, agricultural, and industrial sectors.
Scientific Research Applications
Rac-(2R,6R)-6-methyloxane-2-carboxylic acid has a wide range of scientific research applications. It is used in the synthesis of various pharmaceuticals and agrochemicals, such as antibiotics, antifungals, and herbicides. It is also used in the synthesis of polymers and resins, and can be used as a chiral auxiliary in asymmetric synthesis. Additionally, it is used in the synthesis of natural products, such as steroids, terpenes, and alkaloids.
Mechanism of Action
The mechanism of action of rac-(2R,6R)-6-methyloxane-2-carboxylic acid is not fully understood. It is believed that the molecule acts as an inhibitor of enzymes, such as cyclooxygenases and lipoxygenases, which are involved in the biosynthesis of arachidonic acid and its metabolites. Additionally, it is believed to act as an inhibitor of the enzyme phospholipase A2, which is involved in the hydrolysis of phospholipids.
Biochemical and Physiological Effects
Rac-(2R,6R)-6-methyloxane-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it has anti-inflammatory, antioxidant, and anti-tumor activities. Additionally, it has been shown to inhibit the growth of various cancer cell lines. In vivo studies have shown that it has anti-inflammatory and anti-allergic effects.
Advantages and Limitations for Lab Experiments
Rac-(2R,6R)-6-methyloxane-2-carboxylic acid has several advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost and easy availability. Additionally, it is a stable compound and can be used in a variety of reactions. However, it has several limitations, such as its low solubility in water, and its poor reactivity with some other compounds.
Future Directions
The potential applications of rac-(2R,6R)-6-methyloxane-2-carboxylic acid are vast, and there are numerous future directions for research. One potential direction is to further investigate its mechanism of action and its potential therapeutic applications. Additionally, further research could be conducted on its use as a chiral auxiliary in asymmetric synthesis, and its potential applications in the synthesis of other compounds. Finally, further research could be conducted on its potential applications in the agricultural, industrial, and pharmaceutical sectors.
Synthesis Methods
Rac-(2R,6R)-6-methyloxane-2-carboxylic acid can be synthesized from ethyl acetate and D-glucose in three steps. The first step involves the reaction of ethyl acetate and D-glucose to form a cyclic hemiacetal, which is then oxidized to the corresponding aldehyde. The aldehyde is then reacted with anhydrous sodium acetate and acetic acid to form the desired product. The overall reaction is shown below:
Ethyl acetate + D-glucose → Cyclic hemiacetal → Aldehyde → rac-(2R,6R)-6-methyloxane-2-carboxylic acid
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-6-methyloxane-2-carboxylic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1-pentene", "KMnO4", "H2SO4", "NaOH", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "H2O", "EtOAc", "Na2CO3", "H2O2", "CH3COOH", "NaBH4", "CH3OH", "HCl gas", "NaNO2", "CuBr", "NH4Cl", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "HCl", "Na2SO4", "MgSO4", "NaHCO3", "NaCl", "EtOAc", "Na2CO3", "H2O", "NaOH", "H2O", "HCl", "Na2SO | |
CAS RN |
1937256-82-0 |
Product Name |
rac-(2R,6R)-6-methyloxane-2-carboxylic acid |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
